![molecular formula C20H16ClFN2O3 B4677540 N-{3-chloro-4-[(4-nitrobenzyl)oxy]benzyl}-4-fluoroaniline](/img/structure/B4677540.png)
N-{3-chloro-4-[(4-nitrobenzyl)oxy]benzyl}-4-fluoroaniline
Overview
Description
N-{3-chloro-4-[(4-nitrobenzyl)oxy]benzyl}-4-fluoroaniline is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CNB-F and has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of CNB-F involves its ability to selectively bind to certain proteins and enzymes. This binding can lead to changes in the activity of the protein or enzyme, which can have downstream effects on cellular processes. The exact mechanism of action of CNB-F is still being studied, but its ability to selectively bind to proteins makes it a promising tool for understanding cellular processes.
Biochemical and Physiological Effects:
CNB-F has been shown to have biochemical and physiological effects in vitro. It has been shown to inhibit the activity of certain enzymes, which can have downstream effects on cellular processes. CNB-F has also been shown to have anti-cancer properties, which may be due to its ability to selectively bind to certain proteins involved in cancer cell growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of CNB-F is its ability to selectively bind to certain proteins and enzymes. This makes it a valuable tool in drug discovery and understanding cellular processes. However, one limitation of CNB-F is its potential toxicity. More research is needed to determine the safety of CNB-F for use in vivo.
Future Directions
There are several future directions for research involving CNB-F. One area of research could focus on developing new drugs based on the structure of CNB-F. Another area of research could focus on understanding the mechanism of action of CNB-F in more detail. Additionally, more research is needed to determine the safety of CNB-F for use in vivo and to explore its potential applications in other areas of research.
Scientific Research Applications
CNB-F has been shown to have potential applications in scientific research. It has been used as a fluorescent probe to study protein-protein interactions and to monitor the activity of enzymes. CNB-F has also been used to develop new drugs for the treatment of cancer and other diseases. Its ability to selectively bind to certain proteins makes it a valuable tool in drug discovery.
properties
IUPAC Name |
N-[[3-chloro-4-[(4-nitrophenyl)methoxy]phenyl]methyl]-4-fluoroaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClFN2O3/c21-19-11-15(12-23-17-6-4-16(22)5-7-17)3-10-20(19)27-13-14-1-8-18(9-2-14)24(25)26/h1-11,23H,12-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKAVEPSLWOEMFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=C(C=C(C=C2)CNC3=CC=C(C=C3)F)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClFN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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